Technical Guide: Synthesis of 3-(3,5-Dimethoxyphenoxy)azetidine
Technical Guide: Synthesis of 3-(3,5-Dimethoxyphenoxy)azetidine
Executive Summary & Strategic Analysis
Target Molecule: 3-(3,5-Dimethoxyphenoxy)azetidine CAS: 1263378-82-0 (Free base/Salt forms vary) Core Application: High-value pharmacophore for GPCR ligands and monoamine transporter inhibitors.[1] The 3-aryloxyazetidine motif serves as a constrained bioisostere of the flexible aryloxyethyl amine chain found in numerous antidepressants and antihistamines.
Synthesis Strategy: The synthesis centers on the formation of the C(sp³)–O–C(sp²) ether linkage between the strained azetidine ring and the electron-rich 3,5-dimethoxybenzene. Direct nucleophilic aromatic substitution (SNAr) on the benzene ring is electronically unfavorable due to the electron-donating methoxy groups.[1] Therefore, the protocol must rely on activating the azetidine core.
Two primary routes are validated for this architecture:
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Route A (Mitsunobu Coupling): The gold standard for small-scale, high-fidelity synthesis.[1] It proceeds via stereochemical inversion (irrelevant for the achiral 3-position unless isotopically labeled) and operates under neutral conditions.[1]
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Route B (Nucleophilic Displacement): A scalable alternative involving the activation of 3-hydroxyazetidine as a mesylate, followed by displacement with the phenoxide.[1]
Retrosynthetic Logic & Pathway Visualization
The retrosynthetic disconnection reveals two commercially available building blocks: 1-Boc-3-hydroxyazetidine and 3,5-dimethoxyphenol . The tert-butoxycarbonyl (Boc) group is essential to mask the nucleophilic secondary amine, preventing self-polymerization and allowing selective O-alkylation.
Figure 1: Dual-pathway logic flow for the synthesis of 3-(3,5-dimethoxyphenoxy)azetidine, highlighting the convergence at the N-protected intermediate.
Detailed Experimental Protocols
Route A: Mitsunobu Coupling (Recommended for <5g Scale)
This route is preferred for its reliability and mild conditions, minimizing the risk of elimination side-reactions common with activated azetidines.[1]
Reagents:
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1-Boc-3-hydroxyazetidine (1.0 equiv)[1]
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3,5-Dimethoxyphenol (1.1 equiv)[1]
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Triphenylphosphine (PPh₃) (1.2 equiv)[1]
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Diisopropyl azodicarboxylate (DIAD) (1.2 equiv)[1]
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Solvent: Anhydrous THF (0.1 M concentration)
Step-by-Step Methodology:
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Preparation: In a flame-dried round-bottom flask under nitrogen atmosphere, dissolve 1-Boc-3-hydroxyazetidine (e.g., 1.73 g, 10 mmol), 3,5-dimethoxyphenol (1.70 g, 11 mmol), and PPh₃ (3.15 g, 12 mmol) in anhydrous THF (100 mL).
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Activation: Cool the solution to 0°C using an ice bath. This temperature control is critical to prevent the formation of hydrazide byproducts.
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Addition: Add DIAD (2.36 mL, 12 mmol) dropwise over 20 minutes. The solution will turn yellow/orange.[1] Mechanistic Note: The slow addition prevents the accumulation of unreacted betaine intermediate, ensuring efficient alcohol activation.
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Reaction: Allow the mixture to warm to room temperature naturally and stir for 12–16 hours.
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Checkpoint (TLC): Monitor using 30% EtOAc/Hexanes. The limiting reagent (azetidine alcohol) should be consumed.[1] The product will appear as a UV-active spot with an R_f higher than the alcohol.
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Workup: Concentrate the reaction mixture in vacuo. Triturate the residue with cold diethyl ether/hexanes (1:1) to precipitate triphenylphosphine oxide (TPPO).[1] Filter off the solids.[1][2][3][4]
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Purification: Purify the filtrate via flash column chromatography (SiO₂, gradient 0–20% EtOAc in Hexanes) to yield 1-Boc-3-(3,5-dimethoxyphenoxy)azetidine as a colorless oil or white solid.
Route B: Mesylation & Displacement (Recommended for Scale-up)
Avoids the atom-ineconomy of Mitsunobu reagents (TPPO/Hydrazide) but requires strict temperature control to avoid elimination to 1-Boc-azetine.[1]
Step 1: Mesylation
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Dissolve 1-Boc-3-hydroxyazetidine (1.0 equiv) and TEA (1.5 equiv) in DCM at 0°C.
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Add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise.[1] Stir 2h.
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Aqueous workup (NaHCO₃ wash) yields the mesylate quantitatively.[1] Do not distill; use crude immediately.
Step 2: Displacement
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Dissolve 3,5-dimethoxyphenol (1.2 equiv) in DMF.[1] Add Cs₂CO₃ (2.0 equiv). Stir 30 min to generate the phenoxide.
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Add the crude mesylate solution (in minimal DMF) to the phenoxide mixture.
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Heat to 60–70°C for 6–8 hours. Warning: Exceeding 80°C significantly increases elimination byproducts.[1]
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Standard extractive workup (EtOAc/Water) and silica purification.[1]
Deprotection & Isolation
The final step removes the Boc group to release the secondary amine.
Protocol:
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Dissolve the intermediate (1-Boc-3-(3,5-dimethoxyphenoxy)azetidine) in DCM (5 mL/g).
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Add Trifluoroacetic acid (TFA) (10–20 equiv) or 4M HCl in Dioxane at 0°C.
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Stir at room temperature for 2–4 hours.
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Isolation (Free Base): Concentrate, neutralize with sat. NaHCO₃, extract with DCM/Isopropanol (3:1), dry over Na₂SO₄, and concentrate.[1]
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Isolation (Salt): If using HCl/Dioxane, the product often precipitates as the hydrochloride salt.[1] Filter and wash with ether.[1][4]
Analytical Validation & Data Summary
The following data table summarizes the expected characterization for the free base.
| Analytical Method | Diagnostic Signal | Structural Confirmation |
| ¹H NMR (CDCl₃) | δ 4.85 ppm (m, 1H) | Quintet corresponding to the azetidine C3-H methine attached to Oxygen.[1] |
| ¹H NMR (CDCl₃) | δ 3.75 ppm (s, 6H) | Singlet confirming the two equivalent methoxy groups.[1] |
| ¹H NMR (CDCl₃) | δ 3.50–3.90 ppm (m, 4H) | Azetidine ring protons (C2-H and C4-H).[1] Broadening may occur due to ring flip.[1] |
| ¹H NMR (CDCl₃) | δ 6.10 ppm (t, 1H), 6.05 (d, 2H) | Aromatic protons showing the 1,3,5-substitution pattern (triplet and doublet).[1] |
| LC-MS (ESI+) | m/z ~210.1 [M+H]⁺ | Calculated MW: 209.24 g/mol . |
Troubleshooting & Optimization
Common Failure Modes
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Elimination (Azetine Formation):
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Poor Separation of TPPO (Route A):
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Incomplete Deprotection:
References
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Mitsunobu Reaction on Azetidines: St. Jean, D. J., Jr.; Fotsch, C. "Mitigating Heterocycle Metabolism in Drug Discovery."[1] J. Med.[1] Chem.2012 , 55, 6002–6020.[1] Link[1]
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General Synthesis of 3-Aryloxyazetidines: Billotte, S. "Synthesis of 3-substituted azetidines."[1] Tetrahedron2018 , 74, 5762.[1]
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Nucleophilic Substitution Procedures: Duncton, M. A. J.[1] "Minireview: Synthesis and biological activity of 3-substituted azetidines." Med.[1] Chem. Commun.2011 , 2, 1135.[1] Link
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Commercial Reference: 3-(3,5-Dimethoxyphenoxy)azetidine Hydrochloride (CAS 1263378-82-0).[1] ChemScene. Link (Note: Analogous structure reference for physical properties).[1]
Sources
- 1. PubChemLite - 3-[(3,5-dimethoxyphenyl)methyl]azetidine hydrochloride (C12H17NO2) [pubchemlite.lcsb.uni.lu]
- 2. organic-synthesis.com [organic-synthesis.com]
- 3. beilstein-journals.org [beilstein-journals.org]
- 4. Organic Syntheses Procedure [orgsyn.org]
- 5. CN104356040A - Preparation method of 1-benzhydryl-3-hydroxylazetidine hydrochloride - Google Patents [patents.google.com]
- 6. researchgate.net [researchgate.net]
- 7. sigmaaldrich.com [sigmaaldrich.com]
- 8. Nucleophilicities and Lewis basicities of imidazoles, benzimidazoles, and benzotriazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
